Cas no 167173-82-2 (Decanoic acid,3-(acetyloxy)-5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)- (9CI))

• Product Name: Decanoic acid,3-(acetyloxy)-5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)- (9CI)
• CAS No: 167173-82-2
• MF: C₃₂H₅₈O₁₁
• MW: 618.796331882477
• CID: 162071
• Update Time: 2024-03-06

Decanoic acid,3-(acetyloxy)-5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,3-(acetyloxy)-5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)- (9CI)
• Decanoic acid,3-(acetyloxy)-5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3
• Decanoicacid, 3-(acetyloxy)-5-[(3,5-dihydroxy-1-oxodecyl)oxy]-,1-(3-carboxy-2-hydroxypropyl)hexyl ester, [3R-[1[R*(R*)],3R*,5R*(3R*,5R*)]]-
• Halymecin C
• 167173-82-2
• Decanoic acid, 3-(acetyloxy)-5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-, (1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)- (9CI)

• Inchi： 1S/C32H58O11/c1-5-8-11-14-24(34)17-25(35)20-31(39)43-28(16-13-10-7-3)21-29(41-23(4)33)22-32(40)42-27(15-12-9-6-2)18-26(36)19-30(37)38/h24-29,34-36H,5-22H2,1-4H3,(H,37,38)
• InChI Key： VKMYCUDYNRAXCY-UHFFFAOYSA-N
• SMILES： CCCCCC(CC(CC(OC(CC(OC(=O)C)CC(OC(CC(CC(=O)O)O)CCCCC)=O)CCCCC)=O)O)O

Computed Properties

• Exact Mass: 618.39804
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• XLogP3: 6.136

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 723.6±60.0 °C(Predicted)
• PSA: 176.89
• pka: 4.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives